Cas no 121501-21-1 (L-Arginine, L-prolyl-L-a-aspartyl-L-threonyl-L-arginyl-L-prolyl-L-alanyl-L-prolylglycyl-L-seryl-L-threonyl-L-alanyl-L-prolyl-L-prolyl-L-alanyl-L-histidylglycyl-L-valyl-L-threonyl-L-seryl-L-alanyl-L-prolyl-L-a-aspartyl-L-threonyl- (9CI))

121501-21-1 structure
Product name:L-Arginine, L-prolyl-L-a-aspartyl-L-threonyl-L-arginyl-L-prolyl-L-alanyl-L-prolylglycyl-L-seryl-L-threonyl-L-alanyl-L-prolyl-L-prolyl-L-alanyl-L-histidylglycyl-L-valyl-L-threonyl-L-seryl-L-alanyl-L-prolyl-L-a-aspartyl-L-threonyl- (9CI)
L-Arginine, L-prolyl-L-a-aspartyl-L-threonyl-L-arginyl-L-prolyl-L-alanyl-L-prolylglycyl-L-seryl-L-threonyl-L-alanyl-L-prolyl-L-prolyl-L-alanyl-L-histidylglycyl-L-valyl-L-threonyl-L-seryl-L-alanyl-L-prolyl-L-a-aspartyl-L-threonyl- (9CI) Chemical and Physical Properties
Names and Identifiers
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- L-Arginine, L-prolyl-L-a-aspartyl-L-threonyl-L-arginyl-L-prolyl-L-alanyl-L-prolylglycyl-L-seryl-L-threonyl-L-alanyl-L-prolyl-L-prolyl-L-alanyl-L-histidylglycyl-L-valyl-L-threonyl-L-seryl-L-alanyl-L-prolyl-L-a-aspartyl-L-threonyl- (9CI)
- L-Arginine, L-prolyl-L-a-aspartyl-L-threonyl-L-arginyl-L-prolyl-L-alanyl-L-prolylglycyl-L-sery...
- L-Arginine, L-prolyl-L-a-aspartyl-L-threonyl-L-arginyl-L-prolyl-L-alanyl-L-prolylglycyl-L-seryl-L-threonyl-L-alanyl-L-prolyl-
- L-Arginine, L-prolyl-L-a-aspartyl-L-threonyl-L-arginyl-L-prolyl-L-alanyl-L-prolylglycyl-L-seryl-L-threonyl-L-alanyl-L-prolyl-L-prolyl-L-alanyl-L-histidylglycyl-L-valyl-L-threonyl-L-seryl-L-alanyl-L-pr
- peptide p(1-24)
- L-Arginine, L-prolyl-L-alpha-aspartyl-L-threonyl-L-arginyl-L-prolyl-L-alanyl-L-prolylglycyl-L-seryl-L-threonyl-L-alanyl-L-prolyl-L-prolyl-L-alanyl-L-histidylglycyl-L-valyl-L-threonyl-L-seryl-L-alanyl-L-prolyl-L-alpha-aspartyl-L-threonyl-
- p(1-24) Peptide
- DTXSID60153288
- 121501-21-1
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- Inchi: InChI=1S/C99H158N32O35/c1-44(2)71(87(155)126-75(52(10)137)91(159)121-61(42-133)81(149)112-46(4)92(160)128-31-15-25-65(128)86(154)120-59(37-70(142)143)80(148)124-74(51(9)136)90(158)117-56(97(165)166)21-13-29-107-99(102)103)122-68(139)40-108-77(145)57(35-53-38-104-43-110-53)118-76(144)45(3)111-84(152)64-24-17-33-130(64)96(164)66-26-18-34-131(66)94(162)48(6)114-88(156)72(49(7)134)125-82(150)60(41-132)115-67(138)39-109-83(151)62-22-14-30-127(62)93(161)47(5)113-85(153)63-23-16-32-129(63)95(163)55(20-12-28-106-98(100)101)116-89(157)73(50(8)135)123-79(147)58(36-69(140)141)119-78(146)54-19-11-27-105-54/h38,43-52,54-66,71-75,105,132-137H,11-37,39-42H2,1-10H3,(H,104,110)(H,108,145)(H,109,151)(H,111,152)(H,112,149)(H,113,153)(H,114,156)(H,115,138)(H,116,157)(H,117,158)(H,118,144)(H,119,146)(H,120,154)(H,121,159)(H,122,139)(H,123,147)(H,124,148)(H,125,150)(H,126,155)(H,140,141)(H,142,143)(H,165,166)(H4,100,101,106)(H4,102,103,107)
- InChI Key: UETRCLBXYZOEJN-UHFFFAOYSA-N
- SMILES: NC(NCCCC(NC(C(NC(C(NC(C1CCCN1C(C(NC(C(NC(C(NC(C(NC(CNC(C(NC(C(NC(C1CCCN1C(C1CCCN1C(C(NC(C(NC(C(NC(CNC(C1CCCN1C(C(NC(C1CCCN1C(C(NC(C(NC(C(NC(C1CCCN1)=O)CC(=O)O)=O)C(O)C)=O)CCCNC(=N)N)=O)=O)C)=O)=O)=O)CO)=O)C(O)C)=O)C)=O)=O)=O)C)=O)CC1=CN=CN1)=O)=O)C(C)C)=O)C(O)C)=O)CO)=O)C)=O)=O)CC(=O)O)=O)C(O)C)=O)C(=O)O)=N
Computed Properties
- Exact Mass: 2354.15001
- Monoisotopic Mass: 2355.1567348g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 35
- Hydrogen Bond Acceptor Count: 39
- Heavy Atom Count: 166
- Rotatable Bond Count: 65
- Complexity: 5500
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 26
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 1020Ų
- XLogP3: -14.7
Experimental Properties
- PSA: 1020.24
L-Arginine, L-prolyl-L-a-aspartyl-L-threonyl-L-arginyl-L-prolyl-L-alanyl-L-prolylglycyl-L-seryl-L-threonyl-L-alanyl-L-prolyl-L-prolyl-L-alanyl-L-histidylglycyl-L-valyl-L-threonyl-L-seryl-L-alanyl-L-prolyl-L-a-aspartyl-L-threonyl- (9CI) Related Literature
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Lin Tang,Junjie Yu,Yang Zhang,Zaozao Tang,Yong Qin RSC Adv., 2021,11, 6107-6113
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Kaixia Zhang,Xiaolei Shen Analyst, 2013,138, 1828-1834
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Li Tao,Wei Zhang,Yaxin Zhang,Mei Zhang,Yueying Zhang,Xing Niu,Qing Zhao,Zhenxing Liu,Yuyin Li,Aipo Diao Food Funct., 2021,12, 2914-2924
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Palak Garg,Deepak Dange,Cameron Jones Dalton Trans., 2021,50, 9118-9122
121501-21-1 (L-Arginine, L-prolyl-L-a-aspartyl-L-threonyl-L-arginyl-L-prolyl-L-alanyl-L-prolylglycyl-L-seryl-L-threonyl-L-alanyl-L-prolyl-L-prolyl-L-alanyl-L-histidylglycyl-L-valyl-L-threonyl-L-seryl-L-alanyl-L-prolyl-L-a-aspartyl-L-threonyl- (9CI)) Related Products
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